Cas no 946326-76-7 (4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide)

• Product Name: 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide
• CAS No: 946326-76-7
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 5969255
• PubChem ID: 16895466
• Update Time: 2025-06-08

4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide
• 4-cyano-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide
• 946326-76-7
• AKOS024491427
• F5033-0157
• 4-cyano-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}benzamide
• 4-cyano-N-((1-isopropylpiperidin-4-yl)methyl)benzamide

• Inchi： 1S/C17H23N3O/c1-13(2)20-9-7-15(8-10-20)12-19-17(21)16-5-3-14(11-18)4-6-16/h3-6,13,15H,7-10,12H2,1-2H3,(H,19,21)
• InChI Key： CQJPIAPORNOKQG-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C)C)CC1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 285.184112366g/mol
• Monoisotopic Mass: 285.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.1Ų

Additional information on 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide

Introduction to 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide (CAS No. 946326-76-7)

4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide, identified by its CAS number 946326-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The unique structural features of 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide contribute to its distinct chemical properties and functionalities, which are being explored for various therapeutic applications.

The molecular structure of 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide consists of a benzamide core substituted with a cyano group and an N-substituted piperidine moiety. The presence of the cyano group enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the piperidine ring introduces a nitrogen-rich environment that can interact with biological targets, such as enzymes and receptors, thereby influencing its pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperidine derivative in 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide suggests potential interactions with neurotransmitter receptors, particularly those involved in the modulation of mood and cognition. This has led to investigations into its potential as a precursor for drugs targeting central nervous system disorders. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as depression and anxiety.

The synthesis of 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group and the piperidine moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key bonds within the molecule. These methods not only enhance efficiency but also improve the overall quality of the final product.

The pharmacological profile of 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide is currently under extensive evaluation. In vitro studies have shown that this compound exhibits binding affinity to certain neurotransmitter receptors, suggesting its potential as an active pharmaceutical ingredient (API). Researchers are particularly interested in its interaction with serotonin receptors, which play a crucial role in regulating mood and emotional responses. Further investigations are underway to elucidate the exact mechanisms by which this compound exerts its effects.

The chemical stability and bioavailability of 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide are critical factors that determine its suitability for therapeutic applications. Studies have been conducted to assess how this compound behaves under various physiological conditions, including its solubility, metabolic degradation, and excretion pathways. These studies provide valuable insights into how the compound might be formulated into effective drug products. For instance, understanding its metabolic pathways can help in designing prodrugs that enhance bioavailability while minimizing side effects.

The potential applications of 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide extend beyond central nervous system disorders. Its structural motifs suggest possible utility in other therapeutic areas, such as pain management and neurodegenerative diseases. The benzamide core is known for its anti-inflammatory properties, while the piperidine ring can be modified to target specific neurological pathways. This versatility makes it an attractive candidate for further development by pharmaceutical companies looking to explore new drug candidates.

In conclusion, 4-cyano-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzamide (CAS No. 946326-76) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for developing novel therapeutic agents. As research continues to uncover more about its pharmacological properties, it is likely that this compound will play an important role in future drug development efforts.